Cas no 10504-98-0 (N-[(4-chlorophenyl)methyl]-4-methylbenzene-1-sulfonamide)

N-[(4-chlorophenyl)methyl]-4-methylbenzene-1-sulfonamide structure
10504-98-0 structure
Product Name:N-[(4-chlorophenyl)methyl]-4-methylbenzene-1-sulfonamide
CAS No:10504-98-0
MF:C14H14ClNO2S
MW:295.784461498261
CID:1150196
PubChem ID:854999
Update Time:2025-04-20

N-[(4-chlorophenyl)methyl]-4-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, N-[(4-chlorophenyl)methyl]-4-methyl-
    • N-[(4-chlorophenyl)methyl]-4-methylbenzenesulfonamide
    • N-[(4-chlorophenyl)methyl]-4-methylbenzene-1-sulfonamide
    • MFCD02335792
    • 10504-98-0
    • Z45508111
    • STL389935
    • F1786-0053
    • DTXSID80357620
    • Oprea1_225868
    • AKOS001203271
    • N-(4-chlorobenzyl)-4-methylbenzenesulfonamide
    • SCHEMBL5960116
    • MDL: MFCD02335792
    • Inchi: 1S/C14H14ClNO2S/c1-11-2-8-14(9-3-11)19(17,18)16-10-12-4-6-13(15)7-5-12/h2-9,16H,10H2,1H3
    • InChI Key: PHQACFAMACBZPD-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CNS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 295.04352
  • Monoisotopic Mass: 295.0433776g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 54.6Ų

Experimental Properties

  • PSA: 46.17

N-[(4-chlorophenyl)methyl]-4-methylbenzene-1-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F1786-0053-2μmol
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